Cas no 2172544-58-8 (1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172544-58-8
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5568407
• PubChem ID: 165596133
• Update Time: 2025-08-05

1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2172544-58-8
• EN300-1593815
• 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C11H18N4O/c1-3-4-9-10(11(12)16)13-14-15(9)7(2)8-5-6-8/h7-8H,3-6H2,1-2H3,(H2,12,16)
• InChI Key： MHYHJBTWEXWPHN-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CCC)N(C(C)C2CC2)N=N1)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172544-58-8)

1-(1-Cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172544-58-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and biological activity. The presence of a cyclopropyl group and a propyl substituent further enhances its pharmacological profile, making it a promising candidate for various therapeutic uses.

The cyclopropyl group in the structure of 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide imparts unique conformational rigidity and electronic properties to the molecule. This rigidity can influence the compound's binding affinity and selectivity towards specific biological targets. The propyl substituent, on the other hand, contributes to the lipophilicity of the molecule, which is crucial for its ability to cross cell membranes and reach its intended site of action.

The 1,2,3-triazole core is a versatile scaffold that has been extensively studied for its broad range of biological activities. It is known to exhibit antiviral, antibacterial, antifungal, and anticancer properties. The presence of this core in 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide suggests that it may possess similar biological activities. Recent studies have shown that compounds with this scaffold can modulate various cellular processes, including apoptosis and cell cycle regulation.

In terms of its potential therapeutic applications, 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide has shown promising results in preclinical studies. For instance, it has demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This makes it a potential candidate for the development of antiviral drugs against emerging viral threats. Additionally, preliminary data suggest that it may have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and asthma.

The carboxamide functional group in 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide plays a crucial role in its biological activity. Carboxamides are known for their ability to form hydrogen bonds with biological targets, which can enhance the binding affinity and stability of the complex. This property is particularly important in drug design as it can improve the efficacy and selectivity of the compound.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular interactions of 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide. Molecular docking studies have provided insights into its binding modes with various protein targets. These studies have shown that the compound can form stable complexes with key enzymes involved in viral replication and inflammatory pathways.

In addition to its potential therapeutic applications, 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide has also been explored as a tool compound in chemical biology research. Its unique structure and biological activity make it a valuable probe for studying cellular processes and signaling pathways. For example, it has been used to investigate the role of specific enzymes in apoptosis and cell cycle regulation.

The synthesis of 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide typically involves multistep procedures that include the formation of the triazole ring through copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This "click" chemistry approach is highly efficient and allows for the rapid synthesis of structurally diverse triazole derivatives. The cyclopropylethyl and propyl substituents can be introduced through subsequent functional group manipulations.

In conclusion, 1-(1-cyclopropylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172544-58-8) is a promising compound with a unique combination of structural features that contribute to its potential therapeutic applications. Its antiviral and anti-inflammatory properties make it an attractive candidate for further preclinical and clinical development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.